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Compound of Interest

Compound Name: Rebaudioside E

Cat. No.: B1447645 Get Quote

For immediate reference, Rebaudioside E is generally considered non-hazardous. Disposal

should align with local and national regulations for non-hazardous waste. Always consult your

institution's specific safety protocols.

This document provides detailed guidance on the proper disposal of Rebaudioside E, a steviol

glycoside commonly used in research and development. The following procedures are

designed to ensure the safety of laboratory personnel and compliance with standard

environmental regulations.

Chemical and Physical Properties
A summary of the key chemical and physical properties of Rebaudioside E is provided in the

table below. These characteristics are important for safe handling and disposal.

Property Value

Molecular Formula C44H70O23[1][2]

Molecular Weight 967.01 g/mol [1][3][4]

Appearance White powder[3]

Solubility Soluble in DMSO[1]

Hazard Codes Xi (Irritant)[2]
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Disposal Protocol
As Rebaudioside E is not classified as a hazardous substance, the primary disposal method

involves treating it as general laboratory waste. However, it is crucial to adhere to the following

step-by-step procedure to ensure best practices in laboratory safety.

Step 1: Decontamination (if applicable)

If Rebaudioside E has been used in experiments with hazardous materials, it must be

decontaminated before disposal. The appropriate decontamination method will depend on the

nature of the contaminants.

Step 2: Collection and Storage

Original Containers: Whenever possible, leave the chemical in its original container.[5]

Labeling: Ensure the container is clearly labeled as "Rebaudioside E" or with its chemical

name.

Segregation: Do not mix Rebaudioside E waste with other chemical waste streams.[5]

Container Integrity: Use a tightly sealed, non-reactive container for waste collection.

Step 3: Final Disposal

Small Quantities: For small amounts of solid Rebaudioside E, carefully sweep the material

into a designated waste container, avoiding dust generation.[6][7]

Large Quantities: For larger spills or bulk disposal, it is recommended to wet the material

with water to prevent it from becoming airborne.[6] Subsequently, transfer the wetted

material to a suitable container for disposal.

Consult Local Regulations: Dispose of the contained waste in accordance with all applicable

federal, state, and local environmental regulations for non-hazardous materials.[5][8] In

many cases, this may be the general solid waste stream.

Experimental Workflow for Disposal
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The following diagram illustrates the decision-making process for the proper disposal of

Rebaudioside E.

Start: Rebaudioside E Waste

Is the waste mixed with
hazardous materials?

Decontaminate using
appropriate protocol

Yes

Collect in a labeled,
sealed container

No

Is the waste solid?

Small amount?

Yes

Dispose as non-hazardous
waste per local regulations

No (Solution)

Sweep into container

Yes

Wet with water to
prevent dust

No

Transfer to waste container

End of Process
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 5 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1447645?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

